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Compound of Interest

Compound Name: 2-Morpholineacetic acid

Cat. No.: B069712 Get Quote

Essential Safety and Handling Guide for 2-
Morpholineacetic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Morpholineacetic acid. Adherence to these guidelines is crucial

for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Morpholineacetic acid is classified as an irritant. It can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1][2] The following personal protective equipment

is mandatory to minimize exposure.
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Protection Type
Specific
Recommendations

Standard/Source

Eye and Face Protection

Wear chemical safety goggles

with side shields or a face

shield.[3]

OSHA 29 CFR 1910.133 / EN

166

Skin Protection

Wear a lab coat and

chemically impervious gloves

(e.g., nitrile rubber).[4]

General Laboratory Practice

Respiratory Protection

If ventilation is inadequate or

dust is generated, use a

NIOSH-approved respirator.

For nuisance exposures, a

type P95 (US) or type P1 (EU

EN 143) particle respirator is

recommended. For higher-

level protection, use type

OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[5]

NIOSH (US) or CEN (EU)

Safe Handling and Storage
A systematic approach to handling and storing 2-Morpholineacetic acid is critical to prevent

accidental exposure and maintain chemical integrity.

Operational Plan:

Engineering Controls: Always handle 2-Morpholineacetic acid in a well-ventilated area. Use

a chemical fume hood to minimize inhalation of dust or vapors.[6] Ensure that eyewash

stations and safety showers are readily accessible.[6]

Handling Practices: Avoid contact with skin and eyes.[3] Do not breathe dust.[5] When

handling, do not eat, drink, or smoke.[3] Wash hands thoroughly after handling.
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Storage: Store in a cool, dry, and well-ventilated area.[3] Keep the container tightly closed

and sealed when not in use.[3][6] Store away from incompatible materials.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial. Always consult a

physician after administering first aid.[5]

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[5][6]

Remove contact lenses if present and easy to

do.[3] Seek immediate medical attention.

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[5][6] Remove

contaminated clothing and wash it before reuse.

[3] If skin irritation occurs, get medical advice.[3]

Inhalation

Move the person into fresh air.[3][5] If not

breathing, give artificial respiration.[5] If

breathing is difficult, give oxygen. Consult a

physician.

Ingestion

Rinse mouth with water.[5] Do NOT induce

vomiting.[6] Never give anything by mouth to an

unconscious person.[5] Call a physician or

poison control center immediately.

Spill and Disposal Plan
Proper management of spills and waste is essential to prevent environmental contamination

and ensure regulatory compliance.

Spill Response:

Evacuate: Evacuate personnel from the spill area.
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Ventilate: Ensure adequate ventilation.

Contain: Use personal protective equipment.[5] For solid spills, sweep up and shovel the

material, avoiding dust formation.[5] Place in a suitable, closed container for disposal.[5]

Clean: After material pickup is complete, wash the spill site.

Waste Disposal:

Segregation: Collect all waste containing 2-Morpholineacetic acid, including unused

product and contaminated lab supplies, in a designated and clearly labeled hazardous waste

container.

Containerization: Use a chemically resistant and sealable container for waste collection.

Keep the container closed except when adding waste.

Disposal: Dispose of hazardous waste through a licensed professional waste disposal

service.[5] Do not let the product enter drains.[5] Follow all local, state, and federal

regulations for chemical waste disposal.

Procedural Workflow
The following diagram illustrates the logical workflow for safely handling 2-Morpholineacetic
acid from receipt to disposal.
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Workflow for Handling 2-Morpholineacetic Acid

Preparation

Handling

Post-Handling

Disposal

Emergency Response

Receive and Inspect Chemical

Store in Cool, Dry, Ventilated Area

Review SDS and Prepare PPE

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

Proceed to Handling

Handle in Chemical Fume Hood

Conduct Experiment

Segregate and Collect Waste

Experiment Complete

Spill Occurs Exposure Occurs

Decontaminate Work Area

Doff and Dispose of Contaminated PPE

Wash Hands Thoroughly

Return to Storage or Next Use

Store Waste in Labeled, Sealed Container

End of Workflow

Arrange for Licensed Waste Disposal

Follow Spill Response Protocol Administer First Aid and Seek Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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